4-{1-[2-(4-ethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one
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Description
4-{1-[2-(4-ethylphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C28H29N3O3 and its molecular weight is 455.558. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Properties
Research on compounds structurally related to "4-{1-[2-(4-ethylphenoxy)ethyl]-1H-benzimidazol-2-yl}-1-(4-methoxyphenyl)pyrrolidin-2-one" has focused on the synthesis and characterization of novel materials. For instance, aromatic diamine monomers containing pyridine units have been successfully synthesized, leading to the development of novel polyimides with exceptional thermal and thermooxidative stability. These materials are predominantly amorphous and exhibit high glass-transition temperatures, indicating potential applications in high-performance polymers and coatings (Zhang et al., 2005).
Molecular Stabilities and Docking Studies
Benzimidazole derivatives, including those bearing the 1,2,4-triazole moiety, have been extensively studied for their anticancer properties through detailed tautomeric, conformational analyses, and molecular docking studies. These compounds have shown potential as EGFR inhibitors, with specific derivatives demonstrating strong binding affinities and promising anti-cancer activity. The research highlights the importance of inter-molecular hydrogen bonding in enhancing the activity of these compounds (Karayel, 2021).
Catalytic Activities and Chemical Synthesis
Pd(II) complexes with ONN pincer ligands have been synthesized and characterized, revealing their potential as catalysts in the Suzuki-Miyaura reaction. The research underscores the role of benzimidazole derivatives in developing new catalytic systems with enhanced efficiency and selectivity, suggesting applications in cross-coupling reactions (Shukla et al., 2021).
Antimicrobial Activities
Thiazole derivatives have been synthesized and tested for their antimicrobial activities against various bacterial and fungal strains. The study indicates that certain synthesized compounds exhibit significant antimicrobial properties, pointing to potential applications in developing new antimicrobial agents (Wardkhan et al., 2008).
Properties
IUPAC Name |
4-[1-[2-(4-ethylphenoxy)ethyl]benzimidazol-2-yl]-1-(4-methoxyphenyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H29N3O3/c1-3-20-8-12-24(13-9-20)34-17-16-30-26-7-5-4-6-25(26)29-28(30)21-18-27(32)31(19-21)22-10-14-23(33-2)15-11-22/h4-15,21H,3,16-19H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBOBHCVIFVCSKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.